Cas no 1492411-64-9 (1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid)

• Product Name: 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid
• CAS No: 1492411-64-9
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5578016
• Update Time: 2025-05-25

1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-[2-(2-fluorophenyl)acetyl]-
• 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid

• Inchi： 1S/C12H12FNO3/c13-10-4-2-1-3-8(10)5-11(15)14-6-9(7-14)12(16)17/h1-4,9H,5-7H2,(H,16,17)
• InChI Key： VXGFTYHOVZBLNS-UHFFFAOYSA-N
• SMILES： N1(C(CC2=CC=CC=C2F)=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)
• pka: 3.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid

Professional Introduction to 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic Acid (CAS No. 1492411-64-9)

1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid, with the CAS number 1492411-64-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluorophenyl group and an azetidine ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The fluorophenyl moiety is known for its ability to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in pharmaceutical design. In contrast, the azetidine ring introduces a rigid structure that can influence the conformational flexibility of the compound. These structural elements collectively contribute to the compound's potential as a building block for more complex pharmacological entities.

In recent years, there has been growing interest in exploring the pharmacological properties of azetidine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of fluorine atoms into aromatic rings has further expanded their utility, as fluorine can modulate electronic properties and improve bioavailability. The specific combination of these features in 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel inhibitors targeting specific biological pathways. For instance, studies have suggested that azetidine derivatives can interact with enzymes and receptors in ways that may disrupt disease-related processes. The fluorophenyl group, in particular, has been shown to enhance binding interactions with biological targets, potentially leading to more effective therapeutic outcomes.

The synthesis of 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological evaluation of 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid has revealed several interesting findings. Preclinical studies indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been explored, with preliminary results indicating anti-inflammatory properties. These findings are particularly noteworthy given the increasing demand for alternative treatments for chronic inflammatory diseases.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The ability of fluorine to influence drug metabolism and pharmacokinetics has led to numerous fluorinated drugs being approved for clinical use. The incorporation of fluorine into 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid enhances its pharmacological profile by improving its bioavailability and reducing susceptibility to degradation by metabolic enzymes. This feature makes it a promising candidate for further development into a therapeutic agent.

In conclusion, 1-[2-(2-fluorophenyl)acetyl]azetidine-3-carboxylic acid (CAS No. 1492411-64-9) is a structurally unique and biologically active compound with significant potential in pharmaceutical research. Its combination of a fluorophenyl group and an azetidine ring contributes to its diverse applications in drug development. Ongoing studies continue to explore its pharmacological properties and synthetic utility, positioning it as a key molecule in the quest for novel therapeutic interventions.